[(2R)-2-Hydroxy-3-phosphonooxypropyl] octadec-9-enoate
[(2R)-2-Hydroxy-3-phosphonooxypropyl] octadec-9-enoate
1-Oleoyl lysophosphatidic acid is a species of lysophosphatidic acid (LPA) containing oleic acid at the sn-1 position. Phosphatidic acid is produced either directly through the action of phospholipase D (PLD) or through a two step process involving liberation of diacylglycerol (DAG) by phospholipase C (PLC) followed by phosphorylation of DAG by diglycerol kinase. Hydrolysis of the fatty acid at the sn-2 position by phospholipase A2 (PLA2) yields bioactive LPA. LPA binds to one of five different G protein linked receptors to mediate a variety of biological responses including cell proliferation, smooth muscle contraction, platelet aggregation, neurite retraction, and cell motility. 1-Oleoyl lysophosphatidic acid is the most potent of the LPA analogs for calcium mobilization in A431 cells and for growth stimulation of a variety of cell lines.
Brand Name:
Vulcanchem
CAS No.:
65528-98-5
VCID:
VC0105159
InChI:
InChI=1S/C21H41O7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(23)27-18-20(22)19-28-29(24,25)26/h9-10,20,22H,2-8,11-19H2,1H3,(H2,24,25,26)/t20-/m1/s1
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)O)O
Molecular Formula:
C21H41O7P
Molecular Weight:
436.5 g/mol
[(2R)-2-Hydroxy-3-phosphonooxypropyl] octadec-9-enoate
CAS No.: 65528-98-5
Reference Standards
VCID: VC0105159
Molecular Formula: C21H41O7P
Molecular Weight: 436.5 g/mol
![[(2R)-2-Hydroxy-3-phosphonooxypropyl] octadec-9-enoate - 65528-98-5](/images/no_structure.jpg)
| CAS No. | 65528-98-5 |
|---|---|
| Product Name | [(2R)-2-Hydroxy-3-phosphonooxypropyl] octadec-9-enoate |
| Molecular Formula | C21H41O7P |
| Molecular Weight | 436.5 g/mol |
| IUPAC Name | [(2R)-2-hydroxy-3-phosphonooxypropyl] octadec-9-enoate |
| Standard InChI | InChI=1S/C21H41O7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(23)27-18-20(22)19-28-29(24,25)26/h9-10,20,22H,2-8,11-19H2,1H3,(H2,24,25,26)/t20-/m1/s1 |
| Standard InChIKey | WRGQSWVCFNIUNZ-GDCKJWNLSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@H](COP(=O)(O)O)O |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)O)O |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)O)O |
| Description | 1-Oleoyl lysophosphatidic acid is a species of lysophosphatidic acid (LPA) containing oleic acid at the sn-1 position. Phosphatidic acid is produced either directly through the action of phospholipase D (PLD) or through a two step process involving liberation of diacylglycerol (DAG) by phospholipase C (PLC) followed by phosphorylation of DAG by diglycerol kinase. Hydrolysis of the fatty acid at the sn-2 position by phospholipase A2 (PLA2) yields bioactive LPA. LPA binds to one of five different G protein linked receptors to mediate a variety of biological responses including cell proliferation, smooth muscle contraction, platelet aggregation, neurite retraction, and cell motility. 1-Oleoyl lysophosphatidic acid is the most potent of the LPA analogs for calcium mobilization in A431 cells and for growth stimulation of a variety of cell lines. |
| Synonyms | 1-O-oleyllysophosphatidic acid 1-oleoyl-lyso-phosphatidic acid 1-oleoyl-lysophosphatidic acid 9-octadecenoic acid (9Z)-, 2-hydroxy-3-(phosphonooxy)propyl ester LPA (lysophosphatidic acid) lysophosphatidic acid monooleylphosphatidate monooleylphosphatidic acid monooleylphosphatidic acid, (R)-isomer monooleylphosphatidic acid, sodium salt, (R)-isome |
| Reference | 1.Moolenaar, W.H. LPA: A novel lipid mediator with diverse biological actions. Trends in Cell Biology 4, 213-219 (1994). |
| PubChem Compound | 6610238 |
| Last Modified | Nov 11 2021 |
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